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Compound of Interest

Compound Name: N,N-Diethylmethylamine

Cat. No.: B1195487

This document provides comprehensive guidance for the safe handling and disposal of N,N-
Diethylmethylamine, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical to ensure personal safety and regulatory compliance.

Operational Plan: Safe Handling and Emergency
Procedures

N,N-Diethylmethylamine is a highly flammable and corrosive liquid that can cause severe skin
burns and eye damage.[1] It is also harmful if swallowed or inhaled.[2] A systematic approach
to handling is mandatory.

1. Engineering Controls:

» Always handle N,N-Diethylmethylamine in a well-ventilated area, preferably within a
certified chemical fume hood.[3][4]

» Facilities must be equipped with an eyewash station and a safety shower in the immediate
work area.[4]

» Use explosion-proof electrical, ventilating, and lighting equipment.[1][5]
2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield.
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Skin Protection: Chemical-resistant gloves, such as PVC, are recommended.[6] A lab coat or
chemical-resistant apron and closed-toe shoes are mandatory.[6]

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors.[4][6]

. Handling Procedures:
Ground and bond containers during transfer to prevent static discharge.[4][5]
Use only non-sparking tools.[4][5]
Keep the container tightly closed when not in use.[4][5]
Avoid contact with skin, eyes, and clothing.[2][6]
Do not eat, drink, or smoke in the work area.[3][5]
. Storage:
Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[4]
Keep containers tightly closed in a designated flammables storage cabinet.[3][2]

Incompatible materials to avoid include acids, strong oxidizing agents, acid anhydrides, and
acid chlorides.[3]

. Spill and Emergency Procedures:

Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
suitable, closed container for disposal.[4]

Large Spills: Evacuate the area immediately. Alert emergency personnel.[6]

Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[4] Do not use
a direct water stream as it may spread the fire.[4]

First Aid:
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o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water
for at least 15 minutes. Seek immediate medical attention.[3]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3][2]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][5]

Quantitative Data

Property Value Source
CAS Number 616-39-7 [3]
Molecular Formula C5H13N [4]
Molecular Weight 87.16 g/mol

Boiling Point 63-65 °C (145.4-149 °F) [4]
Flash Point -24 °C (-11.2 °F) (closed cup)

Density 0.72 g/mL at 25 °C

Experimental Protocol: Small-Scale Reaction
Quenching

This protocol outlines the steps for safely quenching a reaction containing N,N-
Diethylmethylamine.

Materials:
o Reaction mixture containing N,N-Diethylmethylamine

e Quenching agent (e.g., saturated aqueous ammonium chloride)
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Appropriate sized reaction flask and stir bar

Addition funnel

Ice bath

Personal Protective Equipment (as specified above)

Procedure:

Ensure the chemical fume hood sash is at the appropriate height.

o Don appropriate PPE, including chemical safety goggles, a face shield, a lab coat, and
chemical-resistant gloves.

o Place the reaction flask in an ice bath to control the exothermic reaction.
o Slowly add the quenching agent to the reaction mixture via an addition funnel with stirring.

e Monitor the reaction temperature and control the addition rate to prevent a rapid temperature

increase.

e Once the addition is complete, allow the mixture to slowly warm to room temperature while
stirring.

e The quenched mixture can now be worked up according to the specific experimental
procedure.

» Dispose of all waste, including contaminated gloves and disposable labware, in the
designated hazardous waste container.

Logical Workflow for Handling N,N-
Diethylmethylamine
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Workflow for Handling N,N-Diethylmethylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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